Cas no 62245-16-3 (6-Isoquinolinol, 1,2,3,4-tetrahydro-4,4-dimethyl-)

• Product Name: 6-Isoquinolinol, 1,2,3,4-tetrahydro-4,4-dimethyl-
• CAS No: 62245-16-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 452695
• PubChem ID: 12283224
• Update Time: 2025-04-19

6-Isoquinolinol, 1,2,3,4-tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol, 1,2,3,4-tetrahydro-4,4-dimethyl-
• 1,2,3,4-tetrahydro-4,4-dimethyl-6-Isoquinolinol
• 4,4-dimethyl-2,3-dihydro-1H-isoquinolin-6-ol
• 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-ol
• DTXSID60484206
• QGIBVWCPEHUQPT-UHFFFAOYSA-N
• 62245-16-3
• 4,4-Dimethyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL3178174
• FT-0746063

• Inchi： 1S/C11H15NO/c1-11(2)7-12-6-8-3-4-9(13)5-10(8)11/h3-5,12-13H,6-7H2,1-2H3
• InChI Key： QGIBVWCPEHUQPT-UHFFFAOYSA-N
• SMILES： OC1C=CC2CNCC(C)(C)C=2C=1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26